Cas no 898361-51-8 (2-ethyl-5-(4-methylphenyl)(piperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-ethyl-5-(4-methylphenyl)(piperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 898361-51-8
• MF: C₁₉H₂₄N₄OS
• MW: 356.485062599182
• CID: 5488192
• Update Time: 2025-10-28

2-ethyl-5-(4-methylphenyl)(piperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-[(4-methylphenyl)-piperidin-1-ylmethyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 2-ethyl-5-(4-methylphenyl)(piperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C19H24N4OS/c1-3-15-20-19-23(21-15)18(24)17(25-19)16(22-11-5-4-6-12-22)14-9-7-13(2)8-10-14/h7-10,16,24H,3-6,11-12H2,1-2H3
• InChI Key： NPUMRJIJMMRYSM-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C2SC(C(C3=CC=C(C)C=C3)N3CCCCC3)=C(O)N12

Additional information on 2-ethyl-5-(4-methylphenyl)(piperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Compound CAS No. 898361-51-8: 2-Ethyl-5-(4-Methylphenyl)(Piperidin-1-Yl)methyl-1,2,4-Triazolo[3,2-b]1,3-Thiazol-6-Ol

Introduction to CAS No. 898361-51-8

The compound with CAS No. 898361-51-8, known as 2-Ethyl-5-(4-Methylphenyl)(Piperidin-1-Yl)methyl-1,2,4-Triazolo[3,2-b]1,3-Thiazol-6-Ol, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a triazolo-thiazole ring system and various substituents that contribute to its potential biological activity. Recent studies have highlighted its promising applications in drug discovery and development.

Chemical Structure and Synthesis

The molecular structure of CAS No. 898361-51-8 is composed of a triazolo-thiazole core with several functional groups attached. The presence of a piperidine ring and a methyl-substituted phenyl group adds complexity to the molecule and potentially enhances its pharmacokinetic properties. The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized synthetic pathways to improve yield and purity, making it more accessible for further studies.

Biological Activity and Pharmacological Properties

Recent research has focused on the biological activity of CAS No. 898361-51-8. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes and receptors, suggesting its role in treating various diseases. For instance, it has shown promise in modulating signaling pathways associated with neurodegenerative disorders and inflammatory conditions. Additionally, its ability to cross the blood-brain barrier makes it a candidate for central nervous system-related therapies.

Applications in Drug Discovery

The compound's unique properties have positioned it as a valuable tool in drug discovery efforts. Its structural versatility allows for further modifications to enhance specificity and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies have led to the exploration of its potential in developing novel therapeutic agents.

Safety and Toxicological Considerations

As with any new chemical entity, understanding the safety profile of CAS No. 898361-51-8 is crucial. Preliminary toxicological studies indicate that it exhibits low toxicity at therapeutic doses; however, further investigations are required to fully assess its safety for human use.

Conclusion

CAS No. 898361-51-8 represents a significant advancement in the field of organic chemistry with promising applications in medicine. Its complex structure and diverse functional groups provide a foundation for innovative research directions. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of scientific exploration aimed at improving human health.